Cas no 898412-38-9 (7-hydroxy-3-methyl-5-oxo-N-propyl-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide)

• Product Name: 7-hydroxy-3-methyl-5-oxo-N-propyl-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• CAS No: 898412-38-9
• MF: C₁₁H₁₃N₃O₃S
• MW: 267.304220914841
• CID: 5481810
• PubChem ID: 135874237
• Update Time: 2025-06-10

7-hydroxy-3-methyl-5-oxo-N-propyl-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-hydroxy-3-methyl-5-oxo-N-propyl-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• 7-hydroxy-3-methyl-5-oxo-N-propyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• 898412-38-9
• 7-hydroxy-3-methyl-5-oxo-N-propyl-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide
• F2624-0071
• AKOS024664773
• 7-hydroxy-3-methyl-5-oxo-N-propyl-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide

• Inchi： 1S/C11H13N3O3S/c1-3-4-12-8(15)7-9(16)13-11-14(10(7)17)6(2)5-18-11/h5,16H,3-4H2,1-2H3,(H,12,15)
• InChI Key： UYWNKSLORNJMFO-UHFFFAOYSA-N
• SMILES： S1C=C(C)N2C1=NC(=C(C(NCCC)=O)C2=O)O

Computed Properties

• Exact Mass: 267.06776246g/mol
• Monoisotopic Mass: 267.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 107Ų

Additional information on 7-hydroxy-3-methyl-5-oxo-N-propyl-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide

7-hydroxy-3-methyl-5-oxo-N-propyl-5H-1,3thiazolo[3,2-apyrimidine]-6-carboxamide (CAS No. 898412-38-9): A Comprehensive Overview

The compound 7-hydroxy-3-methyl-5-oxo-N-propyl-5H-1,3thiazolo[3,2-apyrimidine]-6-carboxamide, identified by its CAS number 898412-38-9, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The compound belongs to the thiazolo[3,2-apyrimidine] class, a scaffold that has been extensively studied for its biological activity and pharmacological relevance.

In recent years, the development of novel heterocyclic compounds has been a focal point in medicinal chemistry, particularly in the search for new drugs targeting various diseases. The thiazolo[3,2-apyrimidine] core is known for its ability to interact with biological targets in multiple ways, making it a versatile platform for drug design. The specific modifications present in 7-hydroxy-3-methyl-5-oxo-N-propyl-5H-1,3thiazolo[3,2-apyrimidine]-6-carboxamide, such as the hydroxyl and carboxamide functional groups, contribute to its distinct chemical and biological profile.

One of the most compelling aspects of this compound is its potential as an antimicrobial agent. Antimicrobial resistance remains a critical global health challenge, necessitating the discovery of new antibiotics with novel mechanisms of action. The structural features of 7-hydroxy-3-methyl-5-oxo-N-propyl-5H-1,3thiazolo[3,2-apyrimidine]-6-carboxamide suggest that it may interfere with essential bacterial processes, such as DNA replication or protein synthesis. Preliminary studies have indicated promising activity against certain resistant bacterial strains, highlighting its therapeutic potential.

The synthesis of 7-hydroxy-3-methyl-5-oxo-N-propyl-5H-1,3thiazolo[3,2-apyrimidine]-6-carboxamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the hydroxyl and carboxamide groups at specific positions on the thiazolo[3,2-apyrimidine] core is crucial for achieving the desired biological activity. Advanced synthetic techniques, including transition metal-catalyzed reactions and palladium-mediated couplings, have been employed to optimize yield and purity.

Evaluation of the pharmacokinetic properties of 7-hydroxy-3-methyl-5-oxo-N-propyl-5H-1,3thiazolo[3,2-apyrimidine]-6-carboxamide is essential for determining its suitability as a drug candidate. Studies have focused on its solubility, stability, and metabolic pathways to assess its bioavailability and potential side effects. The compound's molecular structure suggests that it may exhibit good oral bioavailability due to its relatively small size and lipophilic nature.

The potential therapeutic applications of 7-hydroxy-3-methyl-5-oxo-N-propyl - 5H - 1 , 3 - thiazolo [ 3 , 2 - apyrimidine ] - 6 - carboxamide extend beyond antimicrobial uses. Research has also explored its efficacy in treating inflammatory conditions and cancer. The compound's ability to modulate key cellular pathways may make it a valuable asset in developing novel anti-inflammatory agents and chemotherapeutic drugs. Preclinical studies have demonstrated promising results in animal models, indicating that further investigation is warranted.

The role of computational chemistry in understanding the behavior of complex molecules like 7-hydroxy - 3 - methyl - 5 - oxo - N - propyl - 5 H - 1 , 3 - thiazolo [ 3 , 2 - apyrimidine ] - 6 - carboxamide cannot be overstated. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These insights have guided the optimization of its structure to enhance potency and reduce off-target effects.

In conclusion, 7-hydroxy - 3 - methyl - 5 - oxo - N - propyl - 5 H - 1 , 3 - thiazolo [ 3 , 2 - apyrimidine ] - 6 - carboxamide (CAS No. 898412389) represents a significant advancement in pharmaceutical chemistry with broad therapeutic implications. Its unique structural features and promising biological activity make it a compelling candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one hold great promise for addressing some of the most pressing challenges in medicine today.